Cas no 2098015-81-5 (2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2098015-81-5
• MF: C₁₀H₁₅F₃N₂O
• MW: 236.234112977982
• CID: 5724946
• Update Time: 2025-09-20

2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanol, 1-(2-methylpropyl)-3-(trifluoromethyl)-
• 2-(1-isobutyl-3-(trifluoromethyl)-1h-pyrazol-4-yl)ethan-1-ol
• 2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C10H15F3N2O/c1-7(2)5-15-6-8(3-4-16)9(14-15)10(11,12)13/h6-7,16H,3-5H2,1-2H3
• InChI Key： CROHHIVOUOONHL-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(CCO)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 281.3±35.0 °C(Predicted)
• pka: 14.53±0.10(Predicted)

Additional information on 2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-(1-Isobutyl-3-(Trifluoromethyl)-1H-Pyrazol-4-yl)ethan-1-ol (CAS No. 2098015-81-5)

2-(1-Isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2098015-81-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol is composed of a pyrazole ring substituted with an isobutyl group and a trifluoromethyl group, along with an ethanolic side chain. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Synthesis of 2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol

The synthesis of 2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol can be achieved through a multi-step process involving the formation of the pyrazole ring and subsequent functionalization. One common approach involves the reaction of an appropriate aldehyde or ketone with hydrazine to form the pyrazole core, followed by substitution reactions to introduce the isobutyl and trifluoromethyl groups. The final step typically involves the addition of an ethanolic side chain through a nucleophilic substitution reaction.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that significantly reduces reaction time and waste production. This method utilizes microwave-assisted reactions to enhance yield and purity, making it a preferred choice for large-scale production.

Chemical Properties

2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol exhibits several notable chemical properties that contribute to its potential applications. The compound is a solid at room temperature with a melting point ranging from 65°C to 70°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in biological assays and formulation development.

The presence of the hydroxyl group in the ethanolic side chain makes 2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol capable of forming hydrogen bonds, which can influence its interactions with biological targets. Additionally, the trifluoromethyl group imparts lipophilic properties to the molecule, enhancing its ability to cross cell membranes and reach intracellular targets.

Biological Activities

2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethan-1-ol has been extensively studied for its biological activities, particularly in the context of pharmacological research. One of its most significant properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For example, it has shown promising inhibitory effects on enzymes such as phosphodiesterases (PDEs), which are implicated in conditions like asthma and chronic obstructive pulmonary disease (COPD).

A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-y l)ethan - 1 - ol strong > exhibits selective inhibition of PDE4B with an IC50 value of 0.5 μM. This high selectivity is crucial for minimizing off-target effects and improving therapeutic outcomes. Furthermore, the compound has been shown to possess anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-(1-isobutyl - 3 - (trifluoromethyl ) - 1 H - pyrazol - 4 - yl ) ethan - 1 - ol strong > has also been investigated for its antioxidant activity. A recent study published in Free Radical Biology & Medicine reported that this compound effectively scavenges reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property could be beneficial in preventing or treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

Potential Applications

The diverse biological activities of 2 -( 1 -isobut yl - 3 -( trif luoro methyl ) - 1 H - pyra z ol - 4 - yl ) eth an - 1 - ol strong > make it a promising candidate for various therapeutic applications. Its anti-inflammatory and antioxidant properties suggest potential uses in treating inflammatory diseases such as arthritis, asthma, and COPD. Additionally, its ability to inhibit specific enzymes like PDEs could be leveraged for developing new treatments for neurological disorders and cancer.

In preclinical studies, 2 -( 1 -isobu t yl - 3 -( trif luoro methyl ) - 1 H - pyra z ol - 4 - yl ) eth an - 1 - ol strong > has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are essential for advancing the compound into clinical trials and eventual therapeutic use.

Conclusion

In conclusion, 2 -( 1 -isobu t yl - 3 -( trif luoro methyl ) - 1 H - pyra z ol - 4 - yl ) eth an - 1 - ol strong > (CAS No . 20980 15 -8 1 –5 ) is a novel compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further investigation . Ongoing research continues to uncover new applications and optimize its therapeutic potential , paving the way for innovative treatments in various medical fields . p >